(pyridin-3-yl)methyl 1H-imidazole-1-carboxylate
Cat. No. B8410008
M. Wt: 203.20 g/mol
InChI Key: QMRRRKQPTJYPDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08283354B2
Procedure details
A solution of (pyridin-3-yl)methanol (2 g, 18.32 mmol) and di(1H-imidazol-1-yl)methanone (5.94 g, 36.65 mmol) in 20 mL CH2Cl2 was heated overnight at 50° C. The reaction was washed with water, dried over MgSO4, filtered, and concentrated. Purification via silica gel chromatography using 10-70% EtOAc in CH2Cl2 gave (pyridin-3-yl)methyl 1H-imidazole-1-carboxylate (3 g, 81%). LC/MS: m/z 204.1 (M+H)+ at 0.39 min (10%-99% CH3CN (0.035% TFA)/H2O (0.05% TFA)). 1H NMR (400 MHz, CDCl3) δ 8.74 (d, J=1.9 Hz, 1H), 8.68 (dd, J=4.8, 1.4 Hz, 1H), 8.16 (s, 1H), 7.81 (m, 1H), 7.44 (s, 1H), 7.38 (m, 1H), 7.09 (s, 1H), 5.46 (s, 2H).
Yield
81%
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][OH:8])[CH:2]=1.[N:9]1([C:14](N2C=CN=C2)=[O:15])[CH:13]=[CH:12][N:11]=[CH:10]1>C(Cl)Cl>[N:9]1([C:14]([O:8][CH2:7][C:3]2[CH:2]=[N:1][CH:6]=[CH:5][CH:4]=2)=[O:15])[CH:13]=[CH:12][N:11]=[CH:10]1
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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N1=CC(=CC=C1)CO
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Name
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Quantity
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5.94 g
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Type
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reactant
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Smiles
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N1(C=NC=C1)C(=O)N1C=NC=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The reaction was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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Purification via silica gel chromatography
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1(C=NC=C1)C(=O)OCC=1C=NC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 81% | |
| YIELD: CALCULATEDPERCENTYIELD | 80.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
